molecular formula C6H12N2 B3421087 (1R,2R)-4-Cyclohexene-1,2-diamine CAS No. 208533-40-8

(1R,2R)-4-Cyclohexene-1,2-diamine

Cat. No. B3421087
CAS RN: 208533-40-8
M. Wt: 112.17 g/mol
InChI Key: ZDENNVQHCXLZDN-PHDIDXHHSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“(1R,2R)-4-Cyclohexene-1,2-diamine” is a chiral catalyst and ligand . It has an empirical formula of C6H12N2 and a molecular weight of 112.17 .


Molecular Structure Analysis

The SMILES string for “(1R,2R)-4-Cyclohexene-1,2-diamine” is N[C@@H]1CC=CC[C@H]1N . The InChI is 1S/C6H12N2/c7-5-3-1-2-4-6(5)8/h1-2,5-6H,3-4,7-8H2/t5-,6-/m1/s1 .


Physical And Chemical Properties Analysis

“(1R,2R)-4-Cyclohexene-1,2-diamine” has a predicted boiling point of 179.1±40.0 °C and a predicted density of 0.976±0.06 g/cm3 . It has a pKa value of 10.17±0.40 (predicted) . The substance should be stored at -20°C .

Scientific Research Applications

Optical Materials and Luminescence

Research shows that chiral mononuclear and one-dimensional cadmium(II) complexes constructed by (1R,2R)-4-Cyclohexene-1,2-diamine derivatives exhibit luminescent properties, suggesting potential applications as optical materials. Their powder second-harmonic generation (SHG) efficiency indicates their utility in optical applications, with significant SHG efficiency compared to potassium dihydrogen phosphate (KDP) (Cheng et al., 2013).

Organocatalysts and Ligands in Chemical Synthesis

The compound has been used in synthesizing N,N'-dialkylated derivatives and applied as organocatalysts for producing α-hydroxy γ-keto esters and as chiral ligands in Meervein–Ponndorf–Verley reductions and Henry reactions (Tsygankov et al., 2016).

Metal Complex Formation

(1R,2R)-4-Cyclohexene-1,2-diamine is involved in the formation of metal complexes, such as platinum(II) complexes. These complexes are characterized by their electronic, circular dichroism, and 13C NMR spectra, indicating diverse applications in coordination chemistry (Saito & Kidani, 1986).

Pharmaceutical Research

While specific to pharmaceutical applications, it's worth noting that derivatives of (1R,2R)-4-Cyclohexene-1,2-diamine have been synthesized for high-affinity sigma receptor ligands, although details on drug use and dosage are excluded as per your request (Radesca et al., 1991).

Transition Metal Catalysis

Chiral diamines like (1R,2R)-4-Cyclohexene-1,2-diamine can be converted into diimino(triphenyl)phosphoranes, serving as C2-symmetric ligands for enantioselective transition metal catalyzed reactions such as copper-mediated cyclopropanations (Reetz & Bohres, 1998).

Safety and Hazards

“(1R,2R)-4-Cyclohexene-1,2-diamine” is classified as a dangerous substance. It has hazard statements of H302 (Harmful if swallowed), H314 (Causes severe skin burns and eye damage), and H317 (May cause an allergic skin reaction) . Precautionary statements include P280 (Wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), and P310 (Immediately call a POISON CENTER or doctor/physician) .

properties

IUPAC Name

(1R,2R)-cyclohex-4-ene-1,2-diamine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H12N2/c7-5-3-1-2-4-6(5)8/h1-2,5-6H,3-4,7-8H2/t5-,6-/m1/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZDENNVQHCXLZDN-PHDIDXHHSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C=CCC(C1N)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1C=CC[C@H]([C@@H]1N)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H12N2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

112.17 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(1R,2R)-4-Cyclohexene-1,2-diamine

CAS RN

208533-40-8
Record name (1R,2R)-4-Cyclohexene-1,2-diamine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
(1R,2R)-4-Cyclohexene-1,2-diamine
Reactant of Route 2
(1R,2R)-4-Cyclohexene-1,2-diamine
Reactant of Route 3
(1R,2R)-4-Cyclohexene-1,2-diamine
Reactant of Route 4
Reactant of Route 4
(1R,2R)-4-Cyclohexene-1,2-diamine
Reactant of Route 5
(1R,2R)-4-Cyclohexene-1,2-diamine
Reactant of Route 6
Reactant of Route 6
(1R,2R)-4-Cyclohexene-1,2-diamine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.